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Compound of Interest

Compound Name: RAD-150?

Cat. No.: B8300937

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro investigation of RAD-
150 (also known as TLB-150 Benzoate), a selective androgen receptor modulator (SARM).
This document outlines detailed protocols for cell culture, key assays to assess anabolic effects
on muscle and bone cells, and the underlying signaling pathways.

Introduction to RAD-150

RAD-150 is an investigational SARM that is an esterified derivative of its predecessor, RAD-
140.[1] This structural modification is designed to have a longer half-life, potentially leading to
more stable and sustained effects.[1] Like other SARMs, RAD-150 is designed to selectively
bind to androgen receptors (AR) in tissues like skeletal muscle and bone, with the aim of
eliciting anabolic effects while minimizing androgenic side effects in other tissues.[2] Research
suggests that SARMs like RAD-150 may promote muscle growth and have beneficial effects on
bone density.[1][3]

Cell Culture Applications

The following sections detail protocols for utilizing relevant cell lines to study the effects of
RAD-150 on myogenesis and osteogenesis.

Myogenesis: C2C12 Cell Line
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The C2C12 cell line, derived from mouse myoblasts, is a well-established model for studying
muscle differentiation (myogenesis) and hypertrophy.

Protocol 1: C2C12 Myoblast Proliferation and Differentiation
Materials:
e C2C12 myoblasts

o Growth Medium (GM): Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine
Serum (FBS) and 1% Penicillin-Streptomycin.

 Differentiation Medium (DM): DMEM with 2% Horse Serum (HS) and 1% Penicillin-
Streptomycin.

e RAD-150 stock solution (dissolved in DMSO)
e Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA

e Cell culture flasks and plates

Procedure:

o Cell Seeding: Culture C2C12 myoblasts in GM in a T-75 flask at 37°C and 5% CO2. When
cells reach 70-80% confluency, detach them using Trypsin-EDTA. Seed the myoblasts in 6-
well or 24-well plates at a density of 2 x 10"4 cells/cm2.

» Proliferation: Allow the cells to adhere and proliferate in GM for 24-48 hours, or until they
reach approximately 80-90% confluency.

« Initiation of Differentiation: Aspirate the GM, wash the cells once with sterile PBS, and
replace the medium with DM to induce myoblast fusion into myotubes.

e RAD-150 Treatment: Prepare various concentrations of RAD-150 in DM. The final DMSO
concentration should be kept below 0.1%. Replace the DM with the RAD-150 containing
medium. Include a vehicle control (DM with DMSO).
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e Myotube Formation: Culture the cells for 4-6 days to allow for the formation of mature
myotubes. Change the medium every 48 hours with fresh DM containing the respective
RAD-150 concentrations.
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Caption: RAD-150 signaling in osteoblast differentiation.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8300937?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8300937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conclusion

The provided protocols and application notes offer a framework for the in vitro investigation of
RAD-150. By utilizing C2C12 and MC3T3-E1 cell lines, researchers can systematically
evaluate the anabolic effects of this compound on muscle and bone, respectively. The outlined
assays and signaling pathway analyses will enable a comprehensive understanding of the
cellular and molecular mechanisms of RAD-150. Due to the limited availability of published
guantitative data for RAD-150, the presented tables are illustrative. Researchers are
encouraged to perform dose-response and time-course experiments to establish the specific in
vitro efficacy of RAD-150.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8300937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8300937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

